N'-(Desmethyl)azithromycin

Description

N'-(Desmethyl)azithromycin, also known as CP-64434 hydrate, is a metabolite of azithromycin . Azithromycin is a macrolide antibiotic used to treat various bacterial infections, including upper and lower respiratory tract infections, sexually transmitted diseases, and skin infections . After a dose of azithromycin is administered, a small percentage is excreted as N'-(desmethyl)azithromycin in urine and feces . Specifically, studies have shown that 0.1% of the azithromycin dose is excreted in urine and 7.6% in feces as N'-(desmethyl)azithromycin within a day, with 2.9% undergoing biliary excretion .

Azithromycin functions by inhibiting bacterial growth through the reduction of protein production . Similarly, N-Nitroso N-Desmethyl Azithromycin is a nitrosamine impurity that may arise during the formulation and manufacturing of azithromycin drug products . Another related compound is 3'-N-Demethyl-3'-N-((4-methylphenyl)sulfonyl)azithromycin, also known as Azithromycin Impurity G .

• CAS No.: 172617-84-4
• Product Name: N'-(Desmethyl)azithromycin
• Molecular Formula: C37H70N2O12
• Molecular Weight: 735 g/mol
• IUPAC Name: (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-11-[(2S,3R,4S,6R)-3-hydroxy-6-methyl-4-(methylamino)oxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one
• Standard InChI: InChI=1S/C37H70N2O12/c1-14-26-37(10,45)30(41)23(6)39(12)18-19(2)16-35(8,44)32(51-34-28(40)25(38-11)15-20(3)47-34)21(4)29(22(5)33(43)49-26)50-27-17-36(9,46-13)31(42)24(7)48-27/h19-32,34,38,40-42,44-45H,14-18H2,1-13H3/t19-,20-,21+,22-,23-,24+,25+,26-,27+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• Standard InChIKey: FZYUKBLYECHAGN-HOQMJRDDSA-N
• SMILES: CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)NC)O)(C)O)C)C)C)O)(C)O
• Canonical SMILES: CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)NC)O)(C)O)C)C)C)O)(C)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-13-[(2,6-dideoxy-3-C-Methyl-3-O-Methyl-α-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptaMethyl-11-[[3,4,6-trideoxy-3-(MethylaMino)-β-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-on
• PubChem Compound: 9987533
• Last Modified: Aug 15 2023